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Introduction

The Asian longhorned tick, Haemaphysalis longicornis, is an invasive tick species of significant concern due

to its rapid global expansion and role as a vector for multiple pathogens affecting animal and human health

[1]. In dogs, this tick is a known vector for Babesia gibsoni and poses a direct threat through parasitic

infestation [1] [2]. Effective control is essential to mitigate these risks. Sarolaner, a potent isoxazoline

compound, has been demonstrated to provide highly effective treatment and control of H. longicornis

nymphs on dogs [2] [3]. This document details the experimental protocols and summarizes the quantitative

efficacy data from rigorous clinical studies to support researchers and drug development professionals in this

field.

Efficacy Data Summary

The following tables consolidate quantitative efficacy data from key studies investigating sarolaner against

H. longicornis nymphs.

Table 1: Overall Efficacy of a Single Oral Dose of Sarolaner (2 mg/kg) against H. longicornis Nymphs

[2] [3]
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Day Post-
Treatment

Efficacy Assessment
Point

% Efficacy (Live
Ticks)

% Efficacy (Attached Live
Ticks)

Day 2 48 hours after treatment 100% 100%

Day 7 48 hours after 1st re-
infestation

100% 100%

Day 14 48 hours after 2nd re-
infestation

100% 100%

Day 21 48 hours after 3rd re-
infestation

100% 100%

Day 28 48 hours after 4th re-
infestation

≥ 97.4% 100%

Day 35 48 hours after 5th re-
infestation

≥ 97.4% 100%

Table 2: Key Findings from a Related Combination Product (Simparica Trio) on Adult *H. longicornis* [1]

Parameter Result

Sarolaner Dose 1.2 mg/kg (in combination with moxidectin and pyrantel)

Efficacy against existing infestation 98.9% (live attached ticks)

Preventative Efficacy > 98% for at least 35 days

Statistical Significance (vs. placebo) P < 0.0001 at all timepoints

The data in Table 1 demonstrates that a single oral dose of sarolaner (2 mg/kg) provides 100% efficacy

against existing infestations and continues to provide 100% efficacy against attached ticks for the entire 35-

day study duration, even with weekly re-infestations [2] [3]. Table 2 shows that a lower dose of sarolaner

(1.2 mg/kg), as part of a combination product, also maintains high efficacy against the adult life stage of the

same tick species [1].
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Experimental Protocols

Study Design Overview

The following diagram illustrates the standard efficacy study workflow for evaluating sarolaner against H.

longicornis.
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Study Start (Day -7)

Host Suitability Test
(Infest 50 nymphs, count 48h later)

Rank & Randomize Dogs
(Based on pre-treatment counts)

Baseline Infestation
(Day -2)

Treatment Administration
(Day 0)

48h Post-Treatment Count
(Day 2)

Efficacy vs. existing infestation

Weekly Re-infestation
(Days 5, 12, 19, 26, 33)

48h Post-Infestation Count
(Days 7, 14, 21, 28, 35)

Persistent efficacy

Repeat for 5 weeks

Data Analysis
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Detailed Methodology

This section provides the specific protocols as executed in the pivotal studies.

3.2.1 Animals and Allocation

Dogs: Purpose-bred Beagle dogs (n=16), aged approximately 22 months, weighing 7.8–12.1 kg [2].

Dogs were confirmed healthy and had no recent exposure to acaricidal treatments [2].
Housing: Dogs were housed individually in indoor enclosures under controlled temperature (23 ±

3°C) to prevent cross-contamination and ensure animal welfare [2].
Allocation: After a host-suitability test, dogs were ranked based on pre-treatment tick counts and

randomly allocated, within blocks of two, to either the sarolaner treatment group (n=8) or the placebo
control group (n=8) in a complete block design [2].

3.2.2 Treatment Administration

Product: Sarolaner (Simparica) chewable tablets [2].

Dosage: A single oral dose administered on Day 0 at the minimum label dosage of 2 mg/kg (actual
range 2.04–2.44 mg/kg) based on body weights recorded on Day -2 [2].

Procedure: Dogs were fed approximately 20 minutes prior to dosing. Tablets were administered by
hand pilling to ensure accurate and complete dosing. Dogs were observed for several minutes to

confirm the dose was swallowed [2].

3.2.3 Tick Infestation and Assessment

Tick Strain: Viable, unfed nymphal H. longicornis from a established laboratory colony (e.g., a

parthenogenetic strain originally isolated in Aomori prefecture, Japan) [2].
Infestation Schedule: Each dog was infested with approximately 50 nymphs on Days -2, 5, 12, 19,

26, and 33 [2]. Ticks were placed around the base of the ears to mimic natural attachment sites [2].
Tick Counts: Live tick counts were performed 48 hours (± 2 hours) after treatment (Day 2) and after

each subsequent re-infestation (Days 7, 14, 21, 28, 35) [2]. Dogs were sedated during counts for
safety and thoroughness. The entire body was inspected by parting the hair, followed by combing with

a fine-toothed comb. Counts continued until no new ticks were found for a minimum of one minute [2].
Tick Categorization: During counts, ticks were classified as unattached (free), attached but

unengorged, or attached and engorged [2].
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Data Analysis Protocol

The following diagram outlines the logical flow of data analysis from raw counts to efficacy results.

Raw Live Tick Counts
(Per Dog, Per Time Point)

Calculate Mean Tick Counts
(Arithmetic and Geometric)

Apply Abbott's Formula:
% Reduction = 100 × (Mean_Placebo - Mean_Treated) / Mean_Placebo

Calculate % Efficacy

Statistical Analysis
(Linear Mixed Model on log-transformed data)

Determine Statistical Significance
(P < 0.05)

Click to download full resolution via product page

Statistical Model: Tick counts were transformed using the log~e~(count + 1) function to stabilize

variance and normalize the data. The transformed counts were analyzed using a mixed linear model
for repeated measures (e.g., PROC MIXED in SAS) [2].

Model Components:
Fixed Effects: Treatment, time point, and their interaction.

Random Effects: Block, animal, and error.
Efficacy Calculation: Efficacy at each time point was determined as the percent reduction in mean

live tick counts for the treated group versus the placebo control group, using Abbott's formula [2]: %
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reduction = 100 × (Mean count_placebo - Mean count_treated) / Mean

count_placebo

Significance: Two-sided testing was performed at a significance level of α = 0.05 [2]. Geometric

mean live tick counts for the sarolaner group were significantly lower (P < 0.0001) than those for
the placebo group at all time points [2] [3].

Conclusion

The data and protocols detailed herein confirm that a single oral administration of sarolaner at 2 mg/kg

provides 100% efficacy against existing infestations of Haemaphysalis longicornis nymphs and sustains a

high level of efficacy (≥97.4%) against weekly re-infestations for at least 35 days [2] [3]. The consistent and

rapid killing effect of sarolaner plays a critical role in protecting dogs from the direct effects of tick

infestation and reduces the risk of transmission of tick-borne pathogens. This makes sarolaner a highly

reliable interventional and preventative tool for integrated tick management programs.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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